![molecular formula C8H13NO3 B119529 1-Boc-3-azetidinone CAS No. 398489-26-4](/img/structure/B119529.png)
1-Boc-3-azetidinone
Overview
Description
1-Boc-3-azetidinone, also known as tert-Butyl-3-oxoazetidine-1-carboxylate, is a chemical compound with the molecular formula C8H13NO3 . It has a molecular weight of 171.19 . It is commonly used in laboratory chemicals .
Synthesis Analysis
The starting (N-Boc-azetidin-3-ylidene)acetate was obtained from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles to yield the target functionalised 3-substituted 3-(acetoxymethyl)azetidines .
Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES string CC(C)(C)OC(=O)N1CC(=O)C1
. The InChI key for this compound is VMKIXWAFFVLJCK-UHFFFAOYSA-N
.
Chemical Reactions Analysis
The aza-Michael addition of 1 H -pyrazole, 4-bromo-1 H -pyrazole, and 3-trifluoromethyl-1 H -pyrazole was carried out under the same conditions as above (DBU and solvent acetonitrile), but its duration was longer (16 h) than with heterocyclic aliphatic amines (4 h); consequently, the 3- (pyrazol-1-yl)azetidine adducts 4j, 4k, and 4l reached 83%, 82%, and 73% yields, respectively .
Physical And Chemical Properties Analysis
This compound appears as a white to light brown crystalline powder or solid . It has a melting point range of 48°C to 54°C .
Scientific Research Applications
Development in Antidepressants
1-Boc-3-azetidinone has been utilized in the synthesis of novel 3-aminoazetidine derivatives as part of research for broad-spectrum antidepressants. This compound served as a starting point for creating 166 new derivatives showing inhibitory reuptake activities against key neurotransmitters like serotonin, norepinephrine, and dopamine (Han et al., 2014).
Pharmacological Profile
2-azetidinone, closely related to this compound, has been reported for its various biological activities. It has been used in the synthesis of compounds with antimicrobial, antifungal, and antitubercular properties, and also in the development of inhibitors for enzymes like human tryptase and chymase (Mehta et al., 2010).
Innovative Scaffolds in Drug Discovery
This compound has been employed in the creation of 6-azaspiro[4.3]alkanes, innovative scaffolds for drug discovery. These scaffolds were synthesized from four-membered-ring ketones, including N-Boc-azetidinone (Chalyk et al., 2017).
Cholesterol Absorption Inhibition
The compound has been used in the discovery and design of cholesterol absorption inhibitors, demonstrating its potential in treating hypercholesterolemia. It plays a crucial role in the synthesis of potent inhibitors (Rosenblum et al., 1998).
Synthesis of Macrocyclic Precursors
This compound has been utilized in the synthesis of advanced macrocyclic precursors, potentially leading to new pharmaceutical compounds (Chen et al., 2001).
Catalysis and Chemical Transformations
The role of this compound in the catalytic cycloaddition with alkynes has been explored, revealing insights into mechanisms involving Ni-catalyzed cycloaddition processes (Li & Lin, 2013).
Anticancer Potential
Research has been conducted on the synthesis of 1,4-diaryl-2-azetidinones from this compound, evaluating their specific anticancer activities. These compounds have shown potential in inducing apoptosis and inhibiting cancer cell proliferation (Tripodi et al., 2012).
Safety and Hazards
Mechanism of Action
Target of Action
1-Boc-3-azetidinone, also known as tert-Butyl-3-oxoazetidine-1-carboxylate, is a key intermediate in the synthesis of various pharmaceutical compounds . .
Mode of Action
The mode of action of this compound is primarily through its role as a building block in the synthesis of more complex molecules. It is used in the creation of a variety of pharmaceutical compounds, where it can interact with various targets depending on the final structure of the synthesized drug .
Biochemical Pathways
As an intermediate in drug synthesis, this compound does not directly participate in biochemical pathways. Instead, the compounds synthesized using this compound can affect various biochemical pathways. For example, it can be used in the synthesis of antidepressants and anticancer drugs .
Pharmacokinetics
The pharmacokinetic properties of the final drug product would depend on the specific structure and properties of that compound .
Result of Action
The compounds synthesized using this compound can have various effects depending on their structure and function .
Action Environment
The action of this compound is influenced by the conditions under which it is stored and used in synthesis. It is sensitive to moisture and should be stored in an inert atmosphere at 2-8°C . The stability, efficacy, and action of the final synthesized compound can be influenced by various environmental factors, including temperature, pH, and the presence of other substances .
properties
IUPAC Name |
tert-butyl 3-oxoazetidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO3/c1-8(2,3)12-7(11)9-4-6(10)5-9/h4-5H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMKIXWAFFVLJCK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(=O)C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90364022 | |
Record name | 1-Boc-3-azetidinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90364022 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
398489-26-4 | |
Record name | tert-Butyl 3-oxoazetidine-1-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=398489-26-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(tert-Butoxycarbonyl)-3-azetidinone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0398489264 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Boc-3-azetidinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90364022 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tert-butyl 3-oxoazetidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.156.059 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 1-Boc-3-azetidinone interact with the nickel catalyst, and what are the key intermediates formed during the cycloaddition reaction with alkynes?
A1: DFT calculations reveal that the reaction is initiated by the oxidative addition of this compound to the Ni(0) center []. This forms a crucial intermediate characterized by both Ni–C(O) and Ni–C(sp3) bonds. The subsequent step involves the insertion of an alkyne molecule into either the Ni–C(O) or Ni–C(sp3) bond, dictated by the specific alkyne substrate. This insertion leads to the formation of another key intermediate. Finally, reductive elimination occurs, affording the cycloaddition product and regenerating the Ni(0) catalyst.
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